Cas no 766-40-5 (3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one)

• Product Name: 3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one
• CAS No: 766-40-5
• MF: C₄H₂Cl₂O₃
• MW: 168.962879657745
• MDL: MFCD00272415
• CID: 567925
• PubChem ID: 91487
• Update Time: 2025-05-24

3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-hydroxyfuran-2(5H)-one
• 2(5H)-Furanone,3,4-dichloro-5-hydroxy-
• 3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one
• 3,4-dichloro-5-hydroxy-5H-furan-2-one
• 766-40-5
• AS-31848
• 3,4-(Dichloro)-5-hydroxy-2(5H)-furanone
• FT-0698947
• A922870
• MFCD00272415
• NIOSH/LU3494000
• EINECS 212-166-3
• BCP15691
• Mucochloric acid lactone
• NS00041697
• SB61342
• 2(5H)-Furanone, 3,4-dichloro-5-hydroxy-
• CCRIS 3407
• NSC 179787
• 3,4-Dichloro-5-hydroxy-2(5H)-furanone
• NSC-179787
• CHEMBL1173058
• AM804336
• SCHEMBL1010785
• LU34940000
• mucochlorsaure
• DTXSID20273936
• 3,4-dichloro-2-hydroxy-2H-furan-5-one
• AKOS000121238
• CS-0037410
• 2(5H)-Furanone,4-dichloro-5-hydroxy-
• NSC179787
• 2(5H)-Furanone, 3,4-dichloro-5-hydroxy-; Crotonic acid, 2,3-dichloro-4,4-dihydroxy-, ?-lactone (7CI,8CI); 3,4-Dichloro-5-hydroxy-2(5H)-furanone; 5-Hydroxy-3,4-dichloro-2-(5H)-furanone; Mucochloric acid lactone; NSC 179787
• AKOS016843438
• EN300-21576
• STK802150
• DA-02970
• BBL011015

• MDL： MFCD00272415
• Inchi： 1S/C4H2Cl2O3/c5-1-2(6)4(8)9-3(1)7/h3,7H
• InChI Key： ZAKLKBFCSHJIRI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC1O)Cl

Computed Properties

• Exact Mass: 167.93800
• Monoisotopic Mass: 167.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.79
• Boiling Point: 367.2°C at 760 mmHg
• Flash Point: 100°C
• Refractive Index: 1.572
• PSA: 46.53000
• LogP: 0.55080

3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one

Recent Advances in the Study of 3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one (CAS: 766-40-5): A Comprehensive Research Brief

The compound 3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one (CAS: 766-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the role of 3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one as a key intermediate in the synthesis of various bioactive molecules. Its structural framework, featuring a dihydrofuran ring with hydroxyl and dichloro substituents, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of antimicrobial, anticancer, and anti-inflammatory agents, demonstrating its broad applicability in medicinal chemistry.

One of the most notable advancements in the study of this compound is its potential as an inhibitor of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one exhibited significant inhibitory activity against certain kinases involved in cancer progression. The study utilized in vitro and in silico approaches to elucidate the compound's mechanism of action, providing valuable insights for future drug design.

In addition to its therapeutic potential, recent research has also focused on optimizing the synthetic routes for 3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one. A 2022 paper in Organic Process Research & Development described an improved, scalable synthesis method that enhances yield and reduces environmental impact. This development is particularly important for industrial-scale production, ensuring a sustainable supply of the compound for further research and development.

Despite these promising findings, challenges remain in the clinical translation of 3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one-based therapeutics. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further preclinical studies. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling candidate for continued investigation.

In conclusion, the latest research on 3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one (CAS: 766-40-5) underscores its potential as a valuable tool in drug discovery and development. Future studies should focus on refining its synthetic pathways, exploring additional biological targets, and advancing its preclinical evaluation to unlock its full therapeutic potential.